Cas no 1346606-29-8 (2’-Hydroxyacetophenone-d4 Oxime)

• Product Name: 2’-Hydroxyacetophenone-d4 Oxime
• CAS No: 1346606-29-8
• MF: C₈H₉NO₂
• MW: 155.187208890915
• CID: 5573726
• Update Time: 2025-11-01

2’-Hydroxyacetophenone-d4 Oxime Chemical and Physical Properties

Names and Identifiers

• JZXBPZWZZOXDFB-UDFJEBTRSA-N
• 2’-Hydroxyacetophenone-d4 Oxime

• Inchi： 1S/C8H9NO2/c1-6(9-11)7-4-2-3-5-8(7)10/h2-5,9,11H,1H3/b7-6-/i2D,3D,4D,5D
• InChI Key： NZLAAVQBGFJOMJ-NHNBMOQZSA-N
• SMILES： C1(=O)/C(=C(\NO)/C)/C([2H])=C([2H])C([2H])=C1[2H]

Experimental Properties

• Solubility: soluble in Chloroform, Dichloromethane, Ethyl Acetate, Methanol

Additional information on 2’-Hydroxyacetophenone-d4 Oxime

2’-Hydroxyacetophenone-d⁴ Oxime (CAS No. 1346606-29-8): A Deuterated Oxime Derivative for Advanced Chemical and Biological Applications

The 2’-Hydroxyacetophenone-d⁴ Oxime, designated by CAS No. 1346606-29-8, represents a specialized deuterated oxime derivative with unique structural features that enhance its utility in modern chemical and biomedical research. This compound is a deuterium-labeled analog of the parent molecule, incorporating four deuterium atoms at the acetophenone moiety. Such isotopic substitution modulates physicochemical properties, including metabolic stability and spectral signatures, making it indispensable in advanced analytical techniques and drug discovery workflows.

In recent studies, this compound has emerged as a critical tool in isotopic labeling strategies. Researchers have demonstrated its efficacy as an internal standard in mass spectrometry (MS) assays for quantifying endogenous metabolites in complex biological matrices. For instance, a 2023 study published in Analytical Chemistry highlighted how the d⁴-labeled oxime structure provided superior signal-to-noise ratios compared to non-deuterated counterparts when analyzing urine samples for xenobiotic metabolites.

The structural uniqueness of this compound lies in its dual functional groups: the hydroxyl-substituted acetophenone core and the oxime functionality. This combination confers reactivity patterns advantageous for synthetic chemistry applications. A notable 2024 publication in Organic Letters described its use as a versatile intermediate in the synthesis of bioactive heterocycles via cycloaddition reactions under mild conditions, leveraging the oxime group's nucleophilic character.

In pharmacological research, this compound serves as a valuable probe for studying enzyme kinetics due to the kinetic isotope effect (KIE). The four deuterium atoms at positions 1, 3, 5, and 7 of the aromatic ring create measurable differences in reaction rates when interacting with cytochrome P450 enzymes. This property was exploited in a recent investigation into drug metabolism pathways, where researchers used this compound to map oxidation mechanisms with unprecedented resolution.

The analytical purity of this compound is rigorously maintained through advanced purification protocols validated by multinuclear NMR spectroscopy and high-resolution mass spectrometry (HRMS). Its chromatographic behavior under LC/MS conditions has been optimized for compatibility with FDA-recommended bioanalytical methods, ensuring compliance with regulatory standards for preclinical studies.

Ongoing research focuses on expanding its applications into targeted protein degradation studies. A collaborative effort between MIT and Pfizer published earlier this year demonstrated how this compound's deuterated framework could be integrated into PROTAC molecules to improve their pharmacokinetic profiles without compromising target specificity. Such advancements underscore its potential role in next-generation therapeutics development.

In environmental analysis, this compound's distinct isotopic signature enables trace-level detection of pollutants derived from industrial processes. A 2023 Environmental Science & Technology paper reported its use as an authentic standard for quantifying chlorinated acetophenones in wastewater samples using GC×GC-HRMS systems.

This molecule's commercial availability has spurred innovations across multiple disciplines. Its documented stability under physiological conditions (-5% degradation over 7 days at pH 7.4) makes it ideal for long-term metabolic stability assays required during early drug development phases. Recent advancements in continuous-flow synthesis methods have further improved production scalability while maintaining isotopic integrity.

Clinical researchers are exploring its utility as an imaging agent precursor due to favorable pharmacokinetics observed in preclinical models. Early results suggest that deuterium substitution enhances blood-brain barrier permeability compared to non-labeled analogs without increasing toxicity profiles—a critical factor for neuropharmacological applications.

The integration of computational chemistry tools like DFT modeling has deepened understanding of this compound's electronic properties. A computational study published last year revealed that deuterium substitution reduces electron density fluctuations at the hydroxyl position by ~15%, directly influencing hydrogen-bonding interactions with biological targets—a finding now guiding rational drug design efforts.